Cas no 16504-57-7 (D-beta-Homoserine)

• Product Name: D-beta-Homoserine
• CAS No: 16504-57-7
• MF: C₄H₉NO₃
• MW: 119.119161367416
• MDL: MFCD00270241
• CID: 139451
• PubChem ID: 1502045
• Update Time: 2025-04-19

D-beta-Homoserine Chemical and Physical Properties

Names and Identifiers

• L-beta-Homoserine
• (S)-3-Amino-4-hydroxybutanoic acid
• Butanoic acid, 3-amino-4-hydroxy-, (3S)-
• D-Beta-Homoserine
• D-β-HOMOSERINE
• D-β-homo-ser-oh
• H-D-beta-HoSer-OH
• H-D-beta-HSer-OH
• H-D-β-HoSer-OH
• (-)-4-HYDROXY-3-AMINOBUTYRIC ACID
• (S)-3-Amino-4-hydroxy-buttersaeure
• (S)-3-amino-4-hydroxy-butyric acid
• ASPARTIMOL
• H-D-b-HoSer-OH
• H-D-SER-(C*CH2)OH
• H-D-BETA-HOMOSERINE
• H-D-beta-HoSer-OH 16504-
• (3S)-3-amino-4-hydroxybutanoic acid
• 68AF4296K8
• 3-Amino-4-hydroxybutyric acid, (-)-
• Asp-ol
• Butyric acid, 3-amino-4-hydroxy-, (-)-
• D-beta-homoserine, AldrichCPR
• BUZICZZQJDLXJN-VKHMYHEASA-N
• (S)-3-Amino-4-hydroxybutyric acid
• FCH948873
• CH
• D-beta-Homoserine

• MDL： MFCD00270241
• Inchi： 1S/C4H9NO3/c5-3(2-6)1-4(7)8/h3,6H,1-2,5H2,(H,7,8)/t3-/m0/s1
• InChI Key： BUZICZZQJDLXJN-VKHMYHEASA-N
• SMILES： OC[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 119.05800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Topological Polar Surface Area: 83.6

Experimental Properties

• Boiling Point: 374.5℃ at 760 mmHg
• PSA: 83.55000
• LogP: -0.51900

D-beta-Homoserine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives